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Compound of Interest

Compound Name: 1,1"-Binaphthyl-2,2'-diamine

Cat. No.: B044522

This guide provides immediate, essential safety and logistical information for handling 1,1'-
Binaphthyl-2,2'-diamine in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Property Value Source
Molecular Formula C20H16N:2 [1]
Molecular Weight 284.35 g/mol [2][3]
Melting Point 242-244 °C (lit.) [3114]
Appearance Off-white to beige-pink powder  [5]

Hazard Identification and Classification

1,1'-Binaphthyl-2,2'-diamine is classified with the following hazards:
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Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation.[1][3][4]
o Causes serious eye irritation.
Eye Irritation H319
[11[3][4]

Specific target organ toxicity — H335 May cause respiratory
single exposure irritation.[1][3][4][6]
Acute Toxicity (Oral) H302 Harmful if swallowed.[2][7]

) Causes serious eye damage.
Serious Eye Damage H318

[2]7]

Signal Word: Warning[3][4] or Danger[2][7]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety.
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Protection Type Specification Rationale
) Chemical safety goggles or Protects against dust particles
Eye/Face Protection ] )
full-face shield. and chemical splashes.[1][6]
) Chemical-resistant gloves Prevents skin contact and
Hand Protection L L
(e.g., nitrile). irritation.[1][4][6]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For o ]
Minimizes skin exposure to the

larger quantities, consider a )
chemical.[1][6]

chemical-resistant apron or

coveralls.

Respiratory Protection

Use in a well-ventilated area.

For operations that may

generate dust, a NIOSH- Prevents inhalation of irritating
approved N95 dust mask or a dust particles.[2][3][4]
respirator with a particulate

filter is recommended.

Operational Plan: Step-by-Step Handling Procedure

This workflow ensures the safe handling of 1,1'-Binaphthyl-2,2'-diamine from reception to

disposal.
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Figure 1. Workflow for safe handling and disposal of 1,1'-Binaphthyl-2,2'-diamine.
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Disposal Plan

Proper disposal of 1,1'-Binaphthyl-2,2'-diamine and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste:

o Collect any unused 1,1'-Binaphthyl-2,2'-diamine and contaminated disposable materials
(e.g., weigh boats, gloves, paper towels) in a clearly labeled, sealed container for
hazardous solid waste.[6]

e Liquid Waste:

o Solutions containing 1,1'-Binaphthyl-2,2'-diamine should be collected in a designated,
labeled container for hazardous liquid waste. Do not empty into drains.[8]

o Container Disposal:

o Empty containers should be rinsed with a suitable solvent, and the rinsate collected as
hazardous liquid waste. Dispose of the decontaminated container according to institutional
guidelines.

e General Guidance:

o All waste must be disposed of through an approved waste disposal plant.[6][8] Follow all
local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
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Situation First Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1][6]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact ] S
and shoes. Get medical attention if irritation

occurs.[1][6]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. Get medical attention.[1][6]

[8]

Clean mouth with water and drink plenty of
) water afterwards. Do NOT induce vomiting. Call
Ingestion . .
a physician or poison control center

immediately.[8]

In the event of a spill, ensure the area is well-ventilated. Wearing appropriate PPE, sweep up
the solid material and place it into a suitable container for disposal.[1] Avoid generating dust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,1'-
Binaphthyl-2,2'-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044522#personal-protective-equipment-for-handling-
1-1-binaphthyl-2-2-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-aminonaphthalen-1-yl_naphthalen-2-amine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-aminonaphthalen-1-yl_naphthalen-2-amine
https://www.fishersci.com/store/msds?partNumber=AAH25784&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b044522#personal-protective-equipment-for-handling-1-1-binaphthyl-2-2-diamine
https://www.benchchem.com/product/b044522#personal-protective-equipment-for-handling-1-1-binaphthyl-2-2-diamine
https://www.benchchem.com/product/b044522#personal-protective-equipment-for-handling-1-1-binaphthyl-2-2-diamine
https://www.benchchem.com/product/b044522#personal-protective-equipment-for-handling-1-1-binaphthyl-2-2-diamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044522?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

